6-(deoxyguanosin-N(2)-yl)-3-aminobenzo(a)pyrene 6-(deoxyguanosin-N(2)-yl)-3-aminobenzo(a)pyrene
Brand Name: Vulcanchem
CAS No.: 149635-27-8
VCID: VC0136242
InChI: InChI=1S/C30H24N6O4/c31-20-10-6-14-5-7-16-15-3-1-2-4-17(15)26(19-9-8-18(20)24(14)25(16)19)33-30-34-28-27(29(39)35-30)32-13-36(28)23-11-21(38)22(12-37)40-23/h1-10,13,21-23,37-38H,11-12,31H2,(H2,33,34,35,39)/t21-,22+,23+/m0/s1
SMILES: C1C(C(OC1N2C=NC3=C2NC(=NC3=O)NC4=C5C=CC6=C(C=CC7=C6C5=C(C=C7)C8=CC=CC=C84)N)CO)O
Molecular Formula: C30H24N6O4
Molecular Weight: 532.5 g/mol

6-(deoxyguanosin-N(2)-yl)-3-aminobenzo(a)pyrene

CAS No.: 149635-27-8

Main Products

VCID: VC0136242

Molecular Formula: C30H24N6O4

Molecular Weight: 532.5 g/mol

6-(deoxyguanosin-N(2)-yl)-3-aminobenzo(a)pyrene - 149635-27-8

CAS No. 149635-27-8
Product Name 6-(deoxyguanosin-N(2)-yl)-3-aminobenzo(a)pyrene
Molecular Formula C30H24N6O4
Molecular Weight 532.5 g/mol
IUPAC Name 2-[(3-aminobenzo[a]pyren-6-yl)amino]-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
Standard InChI InChI=1S/C30H24N6O4/c31-20-10-6-14-5-7-16-15-3-1-2-4-17(15)26(19-9-8-18(20)24(14)25(16)19)33-30-34-28-27(29(39)35-30)32-13-36(28)23-11-21(38)22(12-37)40-23/h1-10,13,21-23,37-38H,11-12,31H2,(H2,33,34,35,39)/t21-,22+,23+/m0/s1
Standard InChIKey SEXALPSLOUSOAV-YTFSRNRJSA-N
Isomeric SMILES C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2NC(=NC3=O)NC4=C5C=CC6=C(C=CC7=C6C5=C(C=C7)C8=CC=CC=C84)N)CO)O
SMILES C1C(C(OC1N2C=NC3=C2NC(=NC3=O)NC4=C5C=CC6=C(C=CC7=C6C5=C(C=C7)C8=CC=CC=C84)N)CO)O
Canonical SMILES C1C(C(OC1N2C=NC3=C2NC(=NC3=O)NC4=C5C=CC6=C(C=CC7=C6C5=C(C=C7)C8=CC=CC=C84)N)CO)O
Synonyms 6-(deoxyguanosin-N(2)-yl)-3-aminobenzo(a)pyrene
PubChem Compound 164485
Last Modified Nov 09 2021
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